molecular formula C18H11N3O4 B5788874 N-(2-cyanophenyl)-5-(2-nitrophenyl)-2-furamide

N-(2-cyanophenyl)-5-(2-nitrophenyl)-2-furamide

Cat. No. B5788874
M. Wt: 333.3 g/mol
InChI Key: ZXRXVLZABHZTQT-UHFFFAOYSA-N
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Description

N-(2-cyanophenyl)-5-(2-nitrophenyl)-2-furamide, commonly known as CNF, is a furan-based compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been found to exhibit a wide range of biological activities, making it a promising candidate for drug development and other applications.

Mechanism of Action

The mechanism of action of CNF is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to activate peroxisome proliferator-activated receptor gamma (PPARγ), a receptor involved in regulating glucose and lipid metabolism.
Biochemical and Physiological Effects:
CNF has been found to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. It has also been shown to have anti-tumor properties, inhibiting the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNF is its wide range of biological activities, making it a promising candidate for drug development and other applications. Its relatively simple synthesis method and high yield also make it an attractive compound for research.
However, there are also some limitations to using CNF in lab experiments. Its mechanism of action is not fully understood, making it difficult to predict its effects in different contexts. Additionally, its potential toxicity and side effects need to be further studied before it can be used in humans.

Future Directions

There are several potential future directions for research on CNF. One area of interest is its potential as a treatment for neurodegenerative disorders such as Alzheimer's disease. Further studies are needed to determine its efficacy and safety in humans.
Another potential direction is its use as an insecticide and fungicide in agriculture. Research is needed to determine its effectiveness in controlling pests and diseases in different crops.
Finally, CNF's potential applications in materials science are also an area of interest. Its unique electronic properties make it a promising candidate for use in organic electronics and photovoltaic devices. Further research is needed to determine its potential in these applications.

Synthesis Methods

The synthesis of CNF involves a multi-step process that includes the reaction of 2-nitrobenzaldehyde with malononitrile to form 2-nitrophenylacetonitrile. The resulting compound is then reacted with furfural to produce CNF. The overall yield of the synthesis is around 60%, making it a relatively efficient method of producing CNF.

Scientific Research Applications

CNF has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, CNF has been found to exhibit anti-inflammatory, analgesic, and anti-tumor properties. It has also been shown to have potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.
In agriculture, CNF has been found to have insecticidal properties, making it a potential alternative to traditional pesticides. It has also been shown to have antifungal properties, making it a potential candidate for controlling plant diseases.
In materials science, CNF has been found to have potential applications in the development of organic electronics and photovoltaic devices. Its unique electronic properties make it a promising candidate for use in these technologies.

properties

IUPAC Name

N-(2-cyanophenyl)-5-(2-nitrophenyl)furan-2-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H11N3O4/c19-11-12-5-1-3-7-14(12)20-18(22)17-10-9-16(25-17)13-6-2-4-8-15(13)21(23)24/h1-10H,(H,20,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZXRXVLZABHZTQT-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C#N)NC(=O)C2=CC=C(O2)C3=CC=CC=C3[N+](=O)[O-]
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H11N3O4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

333.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(2-cyanophenyl)-5-(2-nitrophenyl)furan-2-carboxamide

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